N-[2-(4-benzoyl-1-piperazinyl)-5-chlorophenyl]-2-fluorobenzamide

• Molecular Formula: C24H21ClFN3O2
• Molecular Weight: 437.9 g/mol
• IUPAC Name: N-[2-(4-benzoylpiperazin-1-yl)-5-chlorophenyl]-2-fluorobenzamide
• InChI: InChI=1S/C24H21ClFN3O2/c25-18-10-11-22(21(16-18)27-23(30)19-8-4-5-9-20(19)26)28-12-14-29(15-13-28)24(31)17-6-2-1-3-7-17/h1-11,16H,12-15H2,(H,27,30)
• InChI Key: STEZTASAQMUMKV-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C2=C(C=C(C=C2)Cl)NC(=O)C3=CC=CC=C3F)C(=O)C4=CC=CC=C4

Description

N-[2-(4-benzoyl-1-piperazinyl)-5-chlorophenyl]-2-fluorobenzamide, also known as BCF, is a chemical compound that has been studied extensively for its potential use in scientific research. BCF is a small molecule that has been found to have unique properties, making it a promising candidate for a variety of applications.

Mechanism of Action

The mechanism of action of N-[2-(4-benzoyl-1-piperazinyl)-5-chlorophenyl]-2-fluorobenzamide is not fully understood, but it is believed to work by modulating the activity of certain enzymes and receptors in the body. This compound has been shown to inhibit the activity of certain enzymes involved in the metabolism of cancer cells, leading to cell death.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects in the body. In addition to its anti-tumor properties, this compound has also been shown to have anti-inflammatory effects and to modulate the immune response.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(4-benzoyl-1-piperazinyl)-5-chlorophenyl]-2-fluorobenzamide in lab experiments is its unique properties, which make it a promising candidate for a variety of applications. However, one limitation is that the mechanism of action of this compound is not fully understood, which makes it difficult to predict its effects in certain experimental systems.

Future Directions

There are many potential future directions for the study of N-[2-(4-benzoyl-1-piperazinyl)-5-chlorophenyl]-2-fluorobenzamide. One area of interest is in the development of new cancer therapies, where this compound could be used in combination with other drugs to enhance their effectiveness. Another area of interest is in the study of neurodegenerative diseases, where this compound could be used to protect against the damage caused by these conditions.
In conclusion, this compound is a promising compound with a variety of potential applications in scientific research. While there is still much to be learned about its mechanism of action and effects in the body, this compound represents an exciting area of study for researchers in a variety of fields.

Synthesis Methods

The synthesis of N-[2-(4-benzoyl-1-piperazinyl)-5-chlorophenyl]-2-fluorobenzamide can be achieved through a multi-step process involving the reaction of several reagents. The starting materials for the synthesis of this compound are 5-chloro-2-fluorobenzoic acid and 4-benzoylpiperazine. The reaction is then carried out in the presence of a catalyst and other reagents to yield the final product.

Scientific Research Applications

N-[2-(4-benzoyl-1-piperazinyl)-5-chlorophenyl]-2-fluorobenzamide has been studied for its potential use in a variety of scientific research applications. One area of interest is in the field of neuroscience, where this compound has been shown to have neuroprotective effects. This compound has also been studied for its potential use in cancer research, as it has been found to have anti-tumor properties.